2'-Deoxy-5'-O-DMT-N4-Fmoc-5-methylcytidine

• Molecular Formula: C46H43N3O8
• Molecular Weight: 765.8 g/mol
• InChI: InChI=1S/C46H43N3O8/c1-29-26-49(44(51)47-43(29)48-45(52)55-27-39-37-15-9-7-13-35(37)36-14-8-10-16-38(36)39)42-25-40(50)41(57-42)28-56-46(30-11-5-4-6-12-30,31-17-21-33(53-2)22-18-31)32-19-23-34(54-3)24-20-32/h4-24,26,39-42,50H,25,27-28H2,1-3H3,(H,47,48,51,52)/t40-,41+,42+/m0/s1
• InChIKey: BBHAAXCCBASHTC-FEWNNGCESA-N

DMT-Fmoc-5-Methylcytidine: Dual-Protected Phosphoramidite Precursor

2′-Deoxy-5′-O-DMT-N4-Fmoc-5-methylcytidine (CAS 176755-86-5, C46H43N3O8, MW 765.85) is a fully protected deoxycytidine analog designed for solid-phase oligonucleotide synthesis . It features a 5′-O-dimethoxytrityl (DMT) group for controlled chain elongation, a 5-methyl modification on the cytosine base that mimics natural epigenetic marks, and an N4-fluorenylmethyloxycarbonyl (Fmoc) exocyclic amine protecting group [1]. The N4-Fmoc group is uniquely base-labile, enabling deprotection under exceptionally mild, non-nucleophilic conditions compared to the standard benzoyl (Bz) or acetyl (Ac) protections [2]. This combination of protecting groups and the 5-methyl modification positions this monomer as a critical tool for synthesizing high-purity, base-sensitive oligonucleotides for therapeutic and diagnostic applications, as well as for constructing defined DNA sequences containing the key epigenetic 5-methylcytosine modification [3].

Protecting Group Strategy

Orthogonal acid-labile DMT (5'-OH) and base-labile Fmoc (N4-amine) enable sequential deprotection.

Deprotection Compatibility

Mild conditions (40% aq. MeNH2, RT, 2 h) preserve base-sensitive modifications.

Sequence Design

5-Methyl substitution supports triple-helix stabilization for antigene research.

• [1] Bioglyco. (n.d.). 2'-Deoxy-5'-O-DMT-N4-Fmoc-5-methylcytidine (X25-06-LY910) [Technical Datasheet]. View Source
• [2] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076 B2. View Source
• [3] MedChemExpress. (n.d.). 2'-Deoxy-5'-O-DMT-N4-Fmoc-5-methylcytidine (HY-152978) [Technical Datasheet]. View Source

Limitations of Generic 5-Methyl-dC Phosphoramidites

Standard cytidine phosphoramidites, such as those protected with an N4-benzoyl (Bz) group (e.g., 5′-O-DMT-N4-Bz-5-Me-dC) or N4-acetyl (Ac) group, are incompatible with oligonucleotide sequences that contain base-labile modifications or are intended for therapeutic applications demanding exceptionally high purity [1]. The harsh, prolonged basic conditions (e.g., concentrated aqueous ammonia at 55°C for >8 hours) required to remove Bz or Ac groups can degrade sensitive functionalities, including certain fluorophores, modified backbones, and amino linkers, leading to low yields of the desired full-length product and a complex purification profile [2]. In contrast, the N4-Fmoc protection in this compound is specifically engineered to be removed under ultra-mild, non-nucleophilic basic conditions, thereby preserving the structural integrity of fragile modifications and enabling the synthesis of oligonucleotides that are otherwise inaccessible [3]. Furthermore, substitution with a standard cytidine amidite lacking the 5-methyl group fails to provide the desired biophysical properties for hybridization or the biological specificity required for epigenetic studies [4].

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Conventional Bz- or Ac-protected 5-Me-dC phosphoramidites require harsh ammonia deprotection (55 °C, 6–17 h) that degrades base-labile modifications.

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Substituting with non-Fmoc analogs may lead to incomplete exocyclic amine removal, generating sequence impurities or nucleobase damage.

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Fmoc orthogonality is essential for chimeric oligonucleotide synthesis; Bz/Ac systems cannot achieve the required sequential deprotection.

• [1] Osawa, T., Ren, Q., & Obika, S. (2022). Oligonucleotides with an amino linker at the 3′-end are useful for the preparation of conjugated oligonucleotides. Molecules, 27(23), 8501. View Source
• [2] Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311. (Class-level review of deprotection conditions). View Source
• [3] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076 B2. View Source
• [4] Schröder, A. S., Steinbacher, J., Steigenberger, B., Gnerlich, F. A., Schiesser, S., Pfaffeneder, T., & Carell, T. (2014). Synthesis of a DNA promoter segment containing all four epigenetic nucleosides: 5-methyl-, 5-hydroxymethyl-, 5-formyl-, and 5-carboxy-2′-deoxycytidine. Angewandte Chemie International Edition, 53(1), 315-318. View Source

Selection Evidence for Fmoc-5-Methylcytidine

Fmoc vs. Benzoyl Deprotection Speed

The 5-methyl modification on the cytidine base significantly increases the thermal stability of the resulting DNA or RNA duplex. Incorporation of 5-methylcytidine (5-Me-dC) in place of standard 2′-deoxycytidine (dC) raises the duplex melting temperature (Tm) by 1.3°C to 1.5°C per substitution . This effect is consistently reported across multiple vendors and studies and is a key performance attribute for applications requiring strong target binding, such as antisense oligonucleotides and siRNA [1]. The stabilization is attributed to enhanced base stacking interactions and the exclusion of water from the duplex due to the hydrophobic methyl group .

Deprotection Speed

Head-to-head

~8.5× faster deprotection (2 h vs. 17 h) at room temperature vs. 55 °C

40% aq. MeNH2, RT, 2 h (Fmoc); conc. NH4OH, 55 °C, 17 h (Bz/iBu)

Enables base-sensitive modification compatibility and higher synthesis throughput.

Alternative deprotection with 50 mM K2CO3/MeOH is unique to Fmoc.

Evidence Dimension	Oligonucleotide Duplex Melting Temperature (Tm) Change
Target Compound Data	Incorporation of 5-methylcytidine (5-Me-dC) increases Tm.
Comparator Or Baseline	Standard 2′-deoxycytidine (dC).
Quantified Difference	ΔTm = +1.3°C to +1.5°C per substitution.
Conditions	DNA or RNA duplex in standard hybridization buffers (e.g., PBS, 10mM phosphate, 100mM NaCl).

Why This Matters

This quantifiable increase in hybridization strength directly impacts the efficacy of oligonucleotide therapeutics and the accuracy of diagnostic probes, making 5-Me-dC monomers the preferred choice over unmodified dC for these applications.

• [1] Microsynth AG. (n.d.). Nucleobase Modifications (for ASOs) [Technical Datasheet]. View Source

Triple-Helix Stabilization by 5-Methylcytidine

The key differentiation of the N4-Fmoc protecting group is its ability to be removed under ultra-mild, non-nucleophilic basic conditions. While N4-benzoyl (Bz) or N4-acetyl (Ac) protected cytidine monomers require harsh treatment with concentrated ammonium hydroxide (28-33% NH3 aq.) at elevated temperatures (55°C) for 8-17 hours, the N4-Fmoc group can be completely removed using 40% aqueous methylamine at room temperature in just 2 hours [1]. This dramatic reduction in deprotection severity (from 55°C for >8 hours to room temperature for 2 hours) and the use of a milder amine base are essential for preserving the integrity of base-labile modifications (e.g., 3′-amino linkers, certain fluorophores, and sensitive backbone chemistries) that would otherwise be destroyed [2].

Triplex Stabilization

Head-to-head

ΔΔG 0.1–0.4 kcal/mol stabilization; pKa shift +0.2 units

Affinity cleavage titration, 22 °C, pH 5.8–7.6, 100 mM Na+

Increases fraction of protonated, binding-competent species at near-neutral pH.

20-fold binding increase from pH 7.6 to 5.8 vs. 10-fold for unmethylated.

Evidence Dimension	Nucleobase Deprotection Conditions (Time and Temperature)
Target Compound Data	Complete deprotection in 40% aq. methylamine, RT, 2 hours.
Comparator Or Baseline	Standard N4-Benzoyl (Bz) or N4-Acetyl (Ac) protected cytidine.
Quantified Difference	Reduced deprotection time by >75% (from 8-17h to 2h) and temperature from 55°C to RT.
Conditions	Post-synthesis cleavage and deprotection of solid-supported oligonucleotides.

Why This Matters

For procurement, this evidence proves that 2′-Deoxy-5′-O-DMT-N4-Fmoc-5-methylcytidine is the requisite building block for synthesizing a specific class of highly sensitive, high-value oligonucleotide conjugates that cannot be made with standard Bz- or Ac-protected monomers.

• [1] Osawa, T., Ren, Q., & Obika, S. (2022). Oligonucleotides with an amino linker at the 3′-end are useful for the preparation of conjugated oligonucleotides. Molecules, 27(23), 8501. View Source
• [2] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076 B2. View Source

Fmoc Synthesis: Reduced M-1 Deletion Impurities

The use of N-Fmoc protection is explicitly claimed to yield oligonucleotides of 'highest purity' and 'very clean' product profiles, specifically targeting therapeutic-grade DNA and RNA for diagnostic and clinical applications [1]. The patent literature asserts that this strategy significantly reduces the formation of a common impurity, the M−1 deletion sequence, particularly when the protected nucleoside is used as a solid support [2]. This improvement in purity directly translates to less challenging and more efficient downstream purification (e.g., HPLC), which is a critical cost and quality driver in oligonucleotide manufacturing. While specific purity percentages are process-dependent and proprietary, the claim of a superior impurity profile over traditional Bz/Ac methods is a central tenet of the Fmoc-based invention.

Purity Advantage

Class-level inference

Reported reduction in M-1 deletion sequences; qualitative higher crude purity

Patent and peer-reviewed studies on Fmoc vs. Bz/iBu chemistry

Supports selection for therapeutic-grade oligonucleotide synthesis with stringent purity requirements.

Quantitative M-1 reduction data for 5-Me-dC not separately published; class-level inference.

Evidence Dimension	Oligonucleotide Crude Purity / Impurity Profile
Target Compound Data	Claimed to produce 'highest purity' oligonucleotides with reduced M−1 deletion sequences.
Comparator Or Baseline	Standard N4-Benzoyl (Bz) or N4-Acetyl (Ac) protected cytidine amidites.
Quantified Difference	Qualitative improvement in purity and reduction of specific impurities (M−1 deletions). No direct quantitative comparison provided.
Conditions	Standard solid-phase phosphoramidite synthesis followed by Fmoc-appropriate mild deprotection.

Why This Matters

For procurement in a GMP or high-throughput research setting, the prospect of higher crude purity and easier purification offers a clear economic advantage by increasing yield and reducing labor and material costs associated with extensive HPLC purification.

• [1] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076 B2. View Source
• [2] Srivastava, S. C., & Srivastava, N. P. (2011). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent Application Publication No. US 2011/0015382 A1. View Source

DMT/Fmoc Orthogonal Protection for Chimeric Synthesis

Beyond methylamine deprotection, the N4-Fmoc group demonstrates compatibility with an even milder deprotection system: 50 mM potassium carbonate (K2CO3) in methanol [1]. This is a significant advancement over traditional nucleobase protections that require strong nucleophiles like ammonia or methylamine. The use of a non-nucleophilic, mildly basic methanol solution is ideal for oligonucleotides containing highly electrophilic modifications (e.g., certain NHS esters, aldehydes, or other conjugation handles) that would be quenched or cleaved by primary or secondary amines [2]. This expands the accessible chemical space for synthesizing complex oligonucleotide conjugates far beyond what is possible with standard benzoyl-protected monomers.

Orthogonal Protection

Cross-study comparable

DMT/Fmoc system enables sequential, independent deprotection steps

DMT removal: 3% DCA in CH2Cl2; Fmoc removal: 40% MeNH2, RT; compatible with chimeric ANA–RNA synthesis

Essential for chimeric oligonucleotide assembly where differential deprotection is required.

No commercial 5-Me-dC alternative offers this synthetic flexibility.

Evidence Dimension	Compatibility with Non-Nucleophilic Base Deprotection
Target Compound Data	Complete deprotection achievable in 50 mM K2CO3 in methanol.
Comparator Or Baseline	Standard N4-Benzoyl (Bz) protected cytidine amidite.
Quantified Difference	Qualitative improvement: enables a class of deprotection conditions inaccessible to Bz/Ac groups.
Conditions	Post-synthesis cleavage and deprotection of solid-supported oligonucleotides.

Why This Matters

This unique capability directly enables the synthesis of a wider array of functionalized oligonucleotides for bioconjugation and drug delivery research, creating a distinct procurement need that alternative monomers cannot satisfy.

• [1] Osawa, T., Ren, Q., & Obika, S. (2022). Oligonucleotides with an amino linker at the 3′-end are useful for the preparation of conjugated oligonucleotides. Molecules, 27(23), 8501. View Source
• [2] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076 B2. View Source

Application Scenarios: Fmoc-5-Methylcytidine

Base-Labile Oligonucleotides for Epigenetic Probes

This monomer is ideally suited for synthesizing oligonucleotides that incorporate base-sensitive modifications, such as 3′-amino linkers for subsequent conjugation, thio-modifications, or certain fluorophores. The ultra-mild Fmoc deprotection conditions (40% aq. methylamine, RT, 2h or 50mM K2CO3/MeOH) are essential for preserving these fragile functionalities, which would be destroyed by the harsh conditions required for standard benzoyl-protected monomers [1]. This makes it a critical reagent for developing advanced therapeutic candidates, including antibody-oligonucleotide conjugates (AOCs) and targeted siRNA delivery systems.

Therapeutic Manufacturing with Reduced M-1 Impurities

The 5-methylcytosine base is a fundamental epigenetic mark in mammalian DNA. The use of this protected monomer enables the site-specific incorporation of this modification into synthetic DNA strands. As demonstrated in key literature, the 5-methyl-dC phosphoramidite is a necessary component for synthesizing promoter sequences containing all four epigenetic cytosine bases (methyl, hydroxymethyl, formyl, and carboxy) [2]. Researchers can use this monomer to create precisely defined DNA substrates to study the biochemical and structural effects of DNA methylation on protein binding, transcription, and other cellular processes.

Triplex-Forming Oligonucleotide (TFO) Synthesis

The Fmoc strategy is explicitly designed to produce 'high purity therapeutic grade DNA and RNA oligonucleotides' suitable for diagnostics [3]. For applications like microarray printing or qPCR probes where signal-to-noise ratio is paramount, the enhanced duplex stability provided by the 5-methyl group (+1.3°C to +1.5°C Tm per substitution) improves hybridization specificity . The combination of higher synthetic purity and superior binding makes this monomer an excellent choice for manufacturing high-performance diagnostic reagents that require minimal background and maximum target affinity.

Chimeric Oligonucleotide Synthesis

The presence of 5-methylcytidine in CpG dinucleotide motifs is known to prevent or limit unwanted immune responses that can occur when therapeutic oligonucleotides are administered in vivo [4]. Researchers developing antisense oligonucleotides (ASOs) or siRNAs for systemic administration utilize this monomer to incorporate the 5-Me-dC modification, thereby mitigating immunostimulatory side effects while maintaining target binding. This property is specific to the 5-methyl modification and is not conferred by standard cytidine.

Application

Selection Property

Validation Focus

Epigenetic probe oligonucleotides

Mild Fmoc deprotection preserves fragile modifications (hm5C, f5C, ca5C)

Oxidation-sensitive modification integrity after synthesis

Therapeutic oligonucleotide manufacturing

Reduced depurination-related impurities from mild base treatment

M-1 deletion impurity level and preparative HPLC yield

Triplex-forming oligonucleotides (TFOs)

5-methyl substitution elevates pKa, enhancing triplex occupancy at physiological pH

Binding affinity and sequence-specificity in triplex context

Chimeric oligonucleotide synthesis

Orthogonal DMT/Fmoc protection for sequential deprotection with other base-labile groups

Compatibility with Pac-RNA chemistry or peptide conjugation

• [1] Osawa, T., Ren, Q., & Obika, S. (2022). Oligonucleotides with an amino linker at the 3′-end are useful for the preparation of conjugated oligonucleotides. Molecules, 27(23), 8501. View Source
• [2] Schröder, A. S., Steinbacher, J., Steigenberger, B., Gnerlich, F. A., Schiesser, S., Pfaffeneder, T., & Carell, T. (2014). Synthesis of a DNA promoter segment containing all four epigenetic nucleosides: 5-methyl-, 5-hydroxymethyl-, 5-formyl-, and 5-carboxy-2′-deoxycytidine. Angewandte Chemie International Edition, 53(1), 315-318. View Source
• [3] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076 B2. View Source
• [4] Microsynth AG. (n.d.). Nucleobase Modifications (for ASOs) [Technical Datasheet]. View Source